Dichlorotetrafluoroethane
Overview
Description
Dichlorotetrafluoroethane is a chlorofluorocarbon (CFC) with the chemical formula C₂Cl₂F₄. It is known for its use as a refrigerant and is commonly referred to by its trade names such as Freon 114 and Genetron 114 . This compound exists in two isomeric forms: 1,1-dichlorotetrafluoroethane and 1,2-dichlorotetrafluoroethane .
Mechanism of Action
Target of Action
Dichlorotetrafluoroethane, also known as R-114 or CFC-114, is a chlorofluorocarbon (CFC) that primarily targets the refrigeration systems . It is used as a medium pressure refrigerant .
Mode of Action
The mode of action of this compound involves its interaction with the refrigeration system where it is used. It is a non-flammable gas with a sweetish, chloroform-like odor . When pressurized or cooled, it becomes a colorless liquid . In a specific reaction, this compound reacts with hydrogen when heated at 300 to 600°C with a palladium catalyst in a hydrodechlorination .
Biochemical Pathways
It is known to undergo a reaction of hydrodechlorination over a polycrystalline pd foil .
Pharmacokinetics
It is known that it has a low solubility in water .
Result of Action
The result of the action of this compound is primarily observed in its application as a refrigerant. It helps in the cooling process by changing its state from a high-pressure gas to a low-pressure liquid and absorbing heat in the process . In a specific reaction, the main product is 1,1,1,2-tetrafluoroethane, but also 1-chloro-1,2,2,2-tetrafluoroethane (CF 3 CHClF) and 1,1,1-trifluoroethane are formed .
Biochemical Analysis
Biochemical Properties
Dichlorotetrafluoroethane plays a role in biochemical reactions primarily as an inert compound. It does not actively participate in enzymatic reactions but can interact with certain biomolecules. For instance, it can dissolve in lipid membranes due to its non-polar nature, potentially affecting membrane fluidity and permeability. There is limited information on specific enzymes, proteins, or other biomolecules that this compound interacts with directly .
Cellular Effects
The effects of this compound on cells are primarily related to its physical properties rather than biochemical interactions. Inhalation of this compound can lead to respiratory irritation and central nervous system effects such as dizziness and drowsiness. At high concentrations, it can cause asphyxiation by displacing oxygen in the air. This compound does not significantly influence cell signaling pathways, gene expression, or cellular metabolism under typical exposure conditions .
Molecular Mechanism
At the molecular level, this compound exerts its effects primarily through physical interactions rather than chemical reactions. It can dissolve in cell membranes, potentially altering their properties. It does not bind to specific biomolecules or act as an enzyme inhibitor or activator. The primary concern with this compound is its potential to form phosgene gas when exposed to high temperatures or flames, which is highly toxic .
Temporal Effects in Laboratory Settings
In laboratory settings, the stability of this compound is relatively high under standard conditions. It remains stable over time, but its effects can change if it degrades into other compounds, such as phosgene, under high temperatures. Long-term exposure to this compound in laboratory animals has shown minimal effects on cellular function, provided that exposure levels are controlled .
Dosage Effects in Animal Models
The effects of this compound vary with dosage in animal models. At low doses, it has minimal impact on health, but at high doses, it can cause respiratory distress, central nervous system depression, and even death due to asphyxiation. Toxic effects are primarily observed at concentrations that significantly displace oxygen in the environment .
Metabolic Pathways
This compound is not metabolized by the body and does not participate in metabolic pathways. It is primarily excreted unchanged through exhalation. Due to its inert nature, it does not interact with metabolic enzymes or cofactors .
Transport and Distribution
Within the body, this compound is transported through the bloodstream and distributed to various tissues. It can dissolve in lipid membranes, leading to its accumulation in fatty tissues. It does not bind to specific transporters or binding proteins .
Subcellular Localization
This compound does not have specific subcellular localization due to its inert nature. It can diffuse across cell membranes and accumulate in lipid-rich areas, but it does not target specific organelles or undergo post-translational modifications .
Preparation Methods
Dichlorotetrafluoroethane can be synthesized through several methods. One common method involves reacting trichlorotrifluoroethane with antimony pentachloride . Another method includes reacting trichlorotrifluoroethane with sulfur tetrafluoride or dichlorodifluoromethane with an aluminum fluoride catalyst . Industrial production often involves the reaction of tetrachloroethylene with hydrogen fluoride and chlorine, although this method results in a mixture of products .
Chemical Reactions Analysis
Dichlorotetrafluoroethane undergoes various chemical reactions, including hydrodechlorination when reacted with hydrogen at temperatures between 300 to 600°C using a palladium catalyst . This reaction primarily produces 1,1,1,2-tetrafluoroethane, along with minor products such as 1-chloro-1,2,2,2-tetrafluoroethane and 1,1,1-trifluoroethane . The compound does not ignite in air and has a close boiling point to its isomer, making separation by distillation challenging .
Scientific Research Applications
Dichlorotetrafluoroethane has several applications in scientific research and industry. It is primarily used as a refrigerant in various cooling systems, including those used by the U.S. Navy . Additionally, it has been employed in the production of hydrochlorofluorocarbons and hydrofluorocarbons, which are considered more environmentally friendly alternatives to traditional CFCs . Its non-flammable nature and stability make it suitable for use in various industrial processes .
Comparison with Similar Compounds
Dichlorotetrafluoroethane is often compared with other chlorofluorocarbons such as dichlorodifluoromethane (CCl₂F₂) and trichlorotrifluoroethane (C₂Cl₃F₃) . While all these compounds share similar properties, this compound is unique due to its specific isomeric forms and its use in producing environmentally friendly alternatives . The similar compounds include:
- Dichlorodifluoromethane (CCl₂F₂)
- Trichlorotrifluoroethane (C₂Cl₃F₃)
- Tetrafluoroethane (C₂H₂F₄)
Properties
IUPAC Name |
1,2-dichloro-1,1,2,2-tetrafluoroethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2Cl2F4/c3-1(5,6)2(4,7)8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDMOUSALMHHKOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)Cl)(F)(F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2Cl2F4, Array |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
| Source | CAMEO Chemicals | |
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| Record name | DICHLOROTETRAFLUOROETHANE | |
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DSSTOX Substance ID |
DTXSID8026434 |
Source
|
| Record name | 1,2-Dichloro-1,1,2,2-tetrafluoroethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8026434 | |
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Molecular Weight |
170.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
1,2-Dichloro-1,1,2,2-tetrafluoroethane is a colorless, nearly odorless nonflammable gas. It may be mildly toxic and irritating by inhalation. It can asphyxiate by the displacement of air. Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. It is used as a solvent and as a fire extinguishing agent., Liquid, Colorless gas with a faint, ether-like odor at high concentrations; Note: A liquid below 38 degrees F. Shipped as a liquefied compressed gas; [NIOSH], COLOURLESS COMPRESSED LIQUEFIED GAS. |
Source
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| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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| Record name | Ethane, 1,2-dichloro-1,1,2,2-tetrafluoro- | |
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| Record name | Dichlorotetrafluoroethane | |
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Boiling Point |
38.8 °F at 760 mmHg (USCG, 1999), 3.5 °C, 4.1 °C |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Solubility |
0.01 % (NIOSH, 2023), Souble in alcohol, ether, 0.013% in water, In water, 130 mg/L at 25 °C, Solubility in water at 25 °C: none |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Density |
1.455 g/cu cm at 25 °C, Relative density (water = 1): 1.5 |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Vapor Density |
1.455 at 77 °F (USCG, 1999) - Heavier than air; will sink (Relative to Air), 5.9 (Air = 1), Relative vapor density (air = 1): 5.89 |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Vapor Pressure |
2616.02 mmHg (USCG, 1999), Vapor pressure: 10 mm Hg at -72.3 °C; 1 mm Hg at -95.4 °C; 40 mm Hg at -53.7 °C, 100 mm Hg at -39.1 °C; 400 mm Hg at -12.0 °C, 2014 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 268 |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Impurities |
Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/ |
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| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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Color/Form |
Colorless gas ... [Note: A liquid below 38 degrees F. Shipped as a liquefied compressed gas] | |
CAS No. |
76-14-2; 1320-37-2(mixedisomers), 76-14-2 |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
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| Record name | Ethane, 1,2-dichloro-1,1,2,2-tetrafluoro- | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh-rtecs/KI10CCC8.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards (NPG) provides general industrial hygiene information for workers, employers, and occupational health professionals. It contains safety information and hazard data related to chemical substances or mixtures. | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Melting Point |
-137 °F (USCG, 1999), -92.53 °C, -94 °C |
Source
|
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3168 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 1,2-DICHLORO-1,1,2,2-TETRAFLUOROETHANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/146 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | DICHLOROTETRAFLUOROETHANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0649 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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